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Compound of Interest

Compound Name: 2-Acetyl-5-chlorothiophene

Cat. No.: B429048 Get Quote

Technical Support Center: 2-Acetyl-5-
chlorothiophene
This guide provides essential information for the safe handling and storage of 2-Acetyl-5-
chlorothiophene, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the immediate safety concerns when working with 2-Acetyl-5-chlorothiophene?

A1: 2-Acetyl-5-chlorothiophene is classified as acutely toxic if swallowed and can cause

serious eye irritation.[1][2][3] It is crucial to avoid ingestion, and direct contact with eyes.

Standard laboratory safety protocols should be strictly followed.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure personal safety, the following PPE is mandatory:

Eye Protection: Wear safety glasses with side-shields or goggles that conform to European

standard EN 166.[4]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are recommended.[4]

Always inspect gloves for integrity before use.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b429048?utm_src=pdf-interest
https://www.benchchem.com/product/b429048?utm_src=pdf-body
https://www.benchchem.com/product/b429048?utm_src=pdf-body
https://www.benchchem.com/product/b429048?utm_src=pdf-body
https://www.benchchem.com/product/b429048?utm_src=pdf-body
https://www.echemi.com/sds/2-acetyl-5-chlorothiophene-pid_Rock11706.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/247073
https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetyl-5-chlorothiophene
https://www.fishersci.co.uk/store/msds?partNumber=10023690&productDescription%3D5GR+2-Acetyl-5-chlorothiophene%2C+99%25&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10023690&productDescription%3D5GR+2-Acetyl-5-chlorothiophene%2C+99%25&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b429048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4] In case of

potential significant exposure, fire/flame resistant and impervious clothing should be worn.[1]

Respiratory Protection: If working in a poorly ventilated area or if exposure limits are likely to

be exceeded, a full-face respirator should be used.[1]

Q3: What are the ideal storage conditions for 2-Acetyl-5-chlorothiophene?

A3: The compound should be stored in a tightly sealed container in a dry, cool, and well-

ventilated area.[1][4] Some sources recommend maintaining ambient temperatures below 25°C

and protecting the compound from light and moisture.[5] It should be stored away from

incompatible materials.[6]

Q4: I accidentally spilled a small amount of 2-Acetyl-5-chlorothiophene on the lab bench.

How should I clean it up?

A4: For small spills, you should:

Ensure adequate ventilation and wear your full personal protective equipment (PPE).

Avoid generating dust.[1][4]

Carefully sweep or vacuum the solid material and place it into a suitable, labeled container

for disposal.[4]

Clean the spill area thoroughly.

Q5: What materials are incompatible with 2-Acetyl-5-chlorothiophene?

A5: Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing

agents to prevent potentially hazardous reactions.[4]

Q6: How should I dispose of waste 2-Acetyl-5-chlorothiophene?

A6: Disposal must be in accordance with local, state, and federal regulations. The material

should be disposed of in an appropriate treatment and disposal facility.[1] Do not allow the

chemical to enter drains.[1]
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Summary of Physical and Chemical Properties
Property Value

Physical State
Solid, off-white to pale yellow crystalline

powder[4][5]

Melting Point 43 - 49 °C[2][4]

Boiling Point 117 - 118 °C @ 17 mmHg[2]

Flash Point 108 °C[4]

Molecular Formula C₆H₅ClOS[4]

Molecular Weight 160.62 g/mol [3]

Experimental Workflow: Safe Handling and Storage
Protocol
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Workflow for Safe Handling and Storage of 2-Acetyl-5-chlorothiophene

Start: Receiving 2-Acetyl-5-chlorothiophene

Store in a cool, dry, well-ventilated area.
Keep container tightly closed.

Protect from light and moisture.

Immediate Action

Prepare for Handling:
- Work in a well-ventilated area (fume hood).

- Don appropriate PPE (goggles, gloves, lab coat).

Prior to Use

Weighing and Transfer:
- Avoid dust formation.
- Use appropriate tools.

Use in Experiment

Spill Occurs

Dispose of waste according to regulations.

Post-Experiment

Spill Cleanup:
- Evacuate non-essential personnel.

- Wear full PPE.
- Contain and collect waste.

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of 2-Acetyl-5-chlorothiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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